Cas no 82957-06-0 (6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid)

6-Hydroxynaphthalene-2-carboxamidine methanesulfonate is a chemically synthesized compound featuring a naphthalene backbone substituted with a hydroxyphenyl group and a carboxamidine functional group, paired with methanesulfonic acid for enhanced solubility and stability. This intermediate is particularly valuable in organic synthesis, serving as a precursor for pharmaceuticals, dyes, and specialty chemicals. Its structural properties enable selective reactivity, making it useful in the development of biologically active molecules. The methanesulfonate counterion improves handling characteristics and facilitates purification processes. The compound’s well-defined crystalline form ensures consistent performance in synthetic applications, while its high purity meets stringent industrial and research requirements.
6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid structure
82957-06-0 structure
Product Name:6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid
CAS No:82957-06-0
MF:C12H14N2O4S
MW:282.315561771393
MDL:MFCD00143493
CID:60524
PubChem ID:87562669
Update Time:2025-10-14

6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Amidino-2-naphthol methanesulfonate
    • 6-AMIDINO-2-NAPHTHOL METHANESULFONIC ACID
    • 6-Amidino-2-naphtol methanesulfonate
    • Amidinonaphtolmethanesulfonate
    • 6-Amidino-2-naphthol methanesulfonic acid (Nafamostat)
    • 6-Amindino-2-naphtholmethanesulfonic acid
    • 6-(diaminomethylidene)naphthalen-2-one,methanesulfonic acid
    • 6-Carbamimidoyl-2-naphthol Methanesulfonate
    • 6-Hydroxynaphthalene-2-carboximidamide Methanesulfonate
    • 6-Hydroxy-2-naphthimidamide methanesulfonate salt
    • 6-Hydroxy-2-naphthimidamide methanesulfonate
    • 6-hydroxynaphthalene-2-carboxamidine mesylate
    • 6-AMIDINO-2-NAPHTHOLMETHANESULFONATE
    • KSC447S7R
    • BCP17034
    • CA0103
    • SY037595
    • BC649895
    • AX8012947
    • AB0060068
    • A1193
    • 957A
    • 6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid
    • 6-HYDROXYNAPHTHALENE-2-CARBOXIMIDAMIDE; METHANESULFONIC ACID
    • Methanesulfonic acid--6-(diaminomethylidene)naphthalen-2(6H)-one (1/1)
    • AC-1837
    • F13872
    • 6-hydroxynaphthalene-2-carboximidamide methanesulfonic acid
    • 6-hydroxynaphthalene-2-carboximidamide;methanesulfonic acid
    • DTXSID80496245
    • DS-13121
    • MFCD00143493
    • A840477
    • EN300-7411272
    • B2699-099061
    • FT-0641891
    • CS-W014564
    • 82957-06-0
    • Z3234818581
    • SCHEMBL7342004
    • AKOS015852380
    • DB-011491
    • MDL: MFCD00143493
    • Inchi: 1S/C11H10N2O.CH4O3S/c12-11(13)9-2-1-8-6-10(14)4-3-7(8)5-9;1-5(2,3)4/h1-6,14H,(H3,12,13);1H3,(H,2,3,4)
    • InChI Key: NLLGCELWCUFUFD-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)O.OC1C=CC2=CC(C(=N)N)=CC=C2C=1

Computed Properties

  • Exact Mass: 282.06700
  • Monoisotopic Mass: 282.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing

Experimental Properties

  • PSA: 132.85000
  • LogP: 3.21430

6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid Security Information

  • Hazardous Material transportation number:UN 1104 3/PG 3
  • WGK Germany:3
  • Safety Instruction: S23; S25; S24/25
  • RTECS:AJ1925000
  • Hazardous Material Identification: Xi
  • Safety Term:3
  • Packing Group:III
  • Risk Phrases:R10; R66

6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid Customs Data

  • HS CODE:29153930
  • Customs Data:

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid Suppliers

Amadis Chemical Company Limited
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(CAS:82957-06-0)6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid
Order Number:A840477
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:50
Price ($):162.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:82957-06-0)6-Amidino-2-naphthol methanesulfonate
Order Number:LE6065
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:48
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:82957-06-0)6-hydroxynaphthalene-2-carboxamidine;methanesulfonic acid
A840477
Purity:99%
Quantity:25g
Price ($):162.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:82957-06-0)6-Amidino-2-naphthol methanesulfonate
LE6065
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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